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Compound of Interest

Compound Name: SR-3737

Cat. No.: B1682622 Get Quote

Initial investigations for an experimental drug designated as SR-3737 have not yielded any

publicly available information. The identifier "SR-3737" does not correspond to a known

experimental compound in development or in preclinical or clinical trials.

Extensive searches for "SR-3737" as a therapeutic agent or experimental drug have found no

relevant results. Instead, the designation "3737" is associated with a commercial laboratory

product, specifically a monoclonal antibody.

Product Information: Cell Signaling Technology Catalog #3737

The product associated with the number 3737 is the SUZ12 (D39F6) XP® Rabbit mAb, a

biotinylated rabbit monoclonal antibody from Cell Signaling Technology.[1][2] This antibody is a

research tool used to detect the endogenous levels of the total SUZ12 protein.[1][2]

Function of SUZ12 Protein

SUZ12, or Suppressor of Zeste 12, is a key component of the Polycomb Repressive Complex 2

(PRC2). This complex plays a crucial role in gene silencing and is involved in fundamental

cellular processes such as:

Maintenance of cell identity[1][2]

Stem cell self-renewal[1][2]

Cell cycle regulation[1][2]
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Oncogenesis[1][2]

Validated Applications and Cell Lines

The SUZ12 (D39F6) XP® Rabbit mAb #3737 has been validated for a variety of laboratory

applications, including:

Western Blotting[1][3]

Immunoprecipitation[2]

Immunofluorescence[2][3]

Flow Cytometry[2][3]

Chromatin Immunoprecipitation (ChIP)[2][3]

Chromatin IP-seq[2]

CUT&RUN[2][3]

eCLIP[2][3]

This antibody has been used in several human and mouse cell lines, including:

HeLa cells[3]

NTERA-2 cells[3]

NCCIT cells[3]

K-562 cells[3]

Mouse embryonic stem cells[3]

Given that SR-3737 does not appear to be an experimental drug, it is not possible to provide

the requested detailed application notes, protocols, and data visualizations for a therapeutic

agent with this name. The available information pertains solely to a research antibody and its

use in laboratory settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SUZ12 (D39F6) XPÂ®Â Rabbit mAb (Biotinylated) | Cell Signaling Technology
[cellsignal.com]

2. SUZ12 (D39F6) XP® Rabbit mAb (#3737) Datasheet Without Images | Cell Signaling
Technology [cellsignal.com]

3. Applications for SUZ12 (D39F6) XP® Rabbit mAb | Cell Signaling Technology
[cellsignal.jp]

To cite this document: BenchChem. [Application Notes and Protocols: SR-3737 Not
Identified as an Experimental Drug]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682622#sr-3737-experimental-protocol-for-cell-line]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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